Cas no 1372452-42-0 (5-Isoquinolinol, 5,6,7,8-tetrahydro-, (5S)-)

• Product Name: 5-Isoquinolinol, 5,6,7,8-tetrahydro-, (5S)-
• CAS No: 1372452-42-0
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 5273852
• Update Time: 2025-11-01

5-Isoquinolinol, 5,6,7,8-tetrahydro-, (5S)- Chemical and Physical Properties

Names and Identifiers

• 5-Isoquinolinol, 5,6,7,8-tetrahydro-, (5S)-

• Inchi： 1S/C9H11NO/c11-9-3-1-2-7-6-10-5-4-8(7)9/h4-6,9,11H,1-3H2/t9-/m0/s1
• InChI Key： FZUMQCKAVKSWLQ-VIFPVBQESA-N
• SMILES： C1C2=C([C@@H](O)CCC2)C=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 5-Isoquinolinol, 5,6,7,8-tetrahydro-, (5S)-

5-Isoquinolinol, 5,6,7,8-tetrahydro-, (5S)- (CAS No. 1372452-42-0): A Comprehensive Overview in Modern Chemical Biology

5-Isoquinolinol, 5,6,7,8-tetrahydro-, (5S)-, identified by the Chemical Abstracts Service Number (CAS No.) 1372452-42-0, is a compound of significant interest in the realm of chemical biology and pharmaceutical research. This tetrahydropyrido[1,2-a]isoquinoline derivative has garnered attention due to its unique structural properties and potential biological activities. The stereochemical configuration at the (5S) position adds a layer of complexity and specificity that is increasingly relevant in the development of targeted therapeutics.

The compound belongs to the broader class of isoquinoline derivatives, which are known for their diverse pharmacological properties. Isoquinolines and their derivatives have been extensively studied for their roles in modulating various biological pathways. The addition of a tetrahydropyrido core enhances the solubility and metabolic stability of the molecule, making it a promising candidate for further investigation in drug discovery.

In recent years, there has been a surge in research focused on understanding the mechanisms of action of complex organic molecules in biological systems. 5-Isoquinolinol, 5,6,7,8-tetrahydro-, (5S)- has been explored for its potential interactions with biological targets such as enzymes and receptors. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain kinases and other signaling molecules involved in cancer progression. The enantioselective synthesis of this compound has been a focus of synthetic chemists aiming to develop more potent and selective analogs.

The stereochemistry at the (5S) position is particularly noteworthy as it can significantly influence the binding affinity and selectivity of the compound towards its biological targets. Chiral drugs often exhibit different pharmacological profiles compared to their racemic counterparts, making the study of enantiomers crucial in drug development. Advances in asymmetric synthesis have enabled the efficient preparation of enantiomerically pure forms of 5-Isoquinolinol, 5,6,7,8-tetrahydro-, (5S)-, opening up new avenues for structure-activity relationship (SAR) studies.

One of the most exciting areas of research involving this compound is its potential application in oncology. Isoquinoline derivatives have shown promise as anti-cancer agents due to their ability to interfere with critical cellular processes such as proliferation and apoptosis. The tetrahydropyrido scaffold provides a framework that can be modified to enhance binding to specific cancer-related proteins. Recent computational studies have predicted that modifications at certain positions on the 5-Isoquinolinol, 5,6,7,8-tetrahydro-, (5S)- molecule could improve its potency against specific cancer cell lines.

Another area where this compound has shown promise is in neurodegenerative disease research. Isoquinolines have been implicated in modulating neurotransmitter systems and have been explored as potential treatments for conditions such as Alzheimer's disease and Parkinson's disease. The unique structural features of 5-Isoquinolinol, 5,6,7,8-tetrahydro-, (5S)- make it an attractive candidate for further investigation in this field. Researchers are particularly interested in how its stereochemistry influences its interaction with neural receptors and enzymes.

The synthesis of 5-Isoquinolinol, 5,6,7,8-tetrahydro-, (5S)- presents several challenges due to its complex structure. However, recent advances in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as catalytic hydrogenation and asymmetric transfer hydrogenation have been employed to construct the tetrahydropyrido core with high enantioselectivity. These methods not only improve yield but also reduce the environmental impact of the synthesis process.

In conclusion,5-Isoquinolinol, 5,6,7,8-tetrahydro-, (5S)- represents a fascinating molecule with significant potential in pharmaceutical applications. Its unique structural features and stereochemistry make it an attractive candidate for further research into its biological activities. As our understanding of complex organic molecules continues to grow,CAS No. 1372452-42-0 will undoubtedly play a crucial role in the development of novel therapeutics for various diseases.